Cas no 1094627-40-3 (8-amino-1,4-dioxaspiro[4.5]decan-7-ol)

• Product Name: 8-amino-1,4-dioxaspiro[4.5]decan-7-ol
• CAS No: 1094627-40-3
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 2115575
• Update Time: 2023-11-19

8-amino-1,4-dioxaspiro[4.5]decan-7-ol Chemical and Physical Properties

Names and Identifiers

• 8-amino-1,4-Dioxaspiro[4.5]decan-7-ol
• 1,4-Dioxaspiro[4.5]decan-7-ol, 8-amino-
• CID 90354649
• 8-amino-1,4-dioxaspiro[4.5]decan-7-ol

• Inchi： 1S/C8H15NO3/c9-6-1-2-8(5-7(6)10)11-3-4-12-8/h6-7,10H,1-5,9H2
• InChI Key： ZPBXVXJSKRINPY-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C(C2)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 168
• Topological Polar Surface Area: 64.7

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 326.9±42.0 °C(Predicted)
• pka: 14.88±0.40(Predicted)